Benzenamine, 2,3-dichloro-, hydrochloride

• CAS RN: 23068-34-0
• Molecular Formula: C6H6Cl3N
• Molecular Weight: 198.5 g/mol
• IUPAC Name: 2,3-dichloroaniline;hydrochloride
• InChI: InChI=1S/C6H5Cl2N.ClH/c7-4-2-1-3-5(9)6(4)8;/h1-3H,9H2;1H
• InChI Key: RAEZMDXXPWDHRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)N.Cl

Description

Benzenamine, 2,3-dichloro-, hydrochloride is a useful research compound. Its molecular formula is C6H6Cl3N and its molecular weight is 198.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-dichloroaniline hydrochloride is prepared by 162 g of dichloroaniline being added slowly and with vigorous agitation to a mixture of 280 ml of acetic acid and 280 ml of concentrated (9 N) HCl, diazotization being effected by the addition of 75 g of NaNO2 dissolved in 150 ml of water, the temperature being maintained between 0° and 5° C. A mixture of 5 g of CaO and 60 ml of methacrolein (dissolved in 120 ml of acetone) and a solution of 6 g of CuCl dissolved in 60 ml of HCl are introduced simultaneously into the filtered diazonium salt solution over a period of 30 minutes. After the addition of the reagents the mixture is left to react at from 0° to 5° C. for 2 hours, then at from 10°-12° C. for 10 hours. The α-chloro-α-methyl-β-(2,3-dichlorophenyl)propionaldehyde is isolated similarly to the products in the previous examples. 206 g, corresponding to an 80% yield, of an oil distilling between 118° and 120° C. at a pressure of 0.01 mm Hg are obtained.